N-((1-cyclohexyl-1H-tetrazol-5-yl)methyl)isobutyramide

• IUPAC Name: N-[(1-cyclohexyltetrazol-5-yl)methyl]-2-methylpropanamide
• InChI: InChI=1S/C12H21N5O/c1-9(2)12(18)13-8-11-14-15-16-17(11)10-6-4-3-5-7-10/h9-10H,3-8H2,1-2H3,(H,13,18)
• InChI Key: YOWBSQDVQDRWDU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NCC1=NN=NN1C2CCCCC2
• Molecular Formula: C12H21N5O
• Molecular Weight: 251.33 g/mol
• CAS No.: 921103-65-3

Description

Tetrazoles are a class of synthetic organic compounds that contain a five-member ring of four nitrogen atoms and one carbon atom. They are used in various fields such as medicinal chemistry, agriculture, and photoimaging. They can act as a metabolically stable isosteric replacement for the carboxylic acid moiety.

Synthesis Analysis

The most direct and convenient route to 5-substituted-1H-tetrazoles is [2+3]-cycloaddition between a nitrile and an azide. Various synthetic approaches have been developed for this transformation.

Molecular Structure Analysis

The tetrazole ring appears in a wide range of important products such as propellants, explosives, and many drugs. The tetrazole is a five-membered aza compound with 6π electrons, and 5-substituted tetrazole reactivity is similar to aromatic compounds.

Chemical Reactions Analysis

Tetrazoles can react with acidic materials and strong oxidizers to liberate corrosive and toxic gases and heat. They also undergo reactions with few active metals and produce new compounds which are explosives to shocks.

Physical And Chemical Properties Analysis

Tetrazoles are generally stable under normal conditions but can decompose and emit toxic nitrogen fumes when heated. They are soluble in water and other polar solvents.

Scientific Research Applications

Chemical Properties and Synthesis

A study explores the pharmacologic properties of 1,5-disubstituted tetrazole derivatives, noting the effects of chemical structure on pharmacologic action. The study identifies the presence of a relatively large saturated cyclic group and a small group, preferably methyl, as optimum structural factors for maximum stimulatory action on the central nervous system (Gross & Featherstone, 1946).

Applications in Drug Discovery

Another research area involves the discovery of novel AT1-selective angiotensin II receptor antagonists, employing a series of 5-[1-[4-[(4,5-disubstituted-1H-imidazol-1-yl)methyl]-substituted]-1H-pyrrol-2-yl]-1H-tetrazoles. These compounds show potential for high affinity binding to the angiotensin II receptor, indicating their applicability in hypertension treatment (Bovy et al., 1993).

Material Science Applications

In material science, the solubility and solution thermodynamics of isobutyramide in various solvents have been investigated, providing essential data for the synthesis of organic dyes and pharmaceuticals. This study offers insights into the solid-liquid equilibrium data of isobutyramide, which could be crucial for optimizing synthesis processes in industrial applications (Wu & Li, 2020).

Agricultural Applications

The synthesis and characterization of "research chemicals" including compounds with tetrazole rings indicate the ongoing exploration of novel substances for various applications. Although the specific application in agriculture is not directly mentioned, the structural analysis and synthesis pathways of these compounds could lay the groundwork for developing new agrochemicals (McLaughlin et al., 2016).

Mechanism of Action

Target of Action

The primary targets of N-((1-cyclohexyl-1H-tetrazol-5-yl)methyl)isobutyramide are currently unknown. This compound is structurally similar to other tetrazole compounds, which are known to interact with various biological targets . .

Mode of Action

Tetrazoles, in general, are known to react with acidic materials and strong oxidizers . They can form both aliphatic and aromatic heterocyclic compounds . .

Safety and Hazards

Tetrazoles can be hazardous due to their potential to decompose and emit toxic nitrogen fumes when heated. They can also react vigorously with acidic materials and strong oxidizers, releasing corrosive and toxic gases and heat.

Future Directions

The future research directions in the field of tetrazoles could involve the development of new synthetic methods, exploration of their potential applications in various fields, and investigation of their biological activities.